Cas no 1798541-74-8 (4-[1-(1H-indole-3-carbonyl)pyrrolidin-3-yl]oxy-6-methylpyran-2-one)
4-[1-(1H-indole-3-carbonyl)pyrrolidin-3-yl]oxy-6-methylpyran-2-one Chemical and Physical Properties
Names and Identifiers
-
- 4-[1-(1H-indole-3-carbonyl)pyrrolidin-3-yl]oxy-6-methylpyran-2-one
-
- Inchi: 1S/C19H18N2O4/c1-12-8-14(9-18(22)24-12)25-13-6-7-21(11-13)19(23)16-10-20-17-5-3-2-4-15(16)17/h2-5,8-10,13,20H,6-7,11H2,1H3
- InChI Key: FDMMZFVGWHSWAZ-UHFFFAOYSA-N
- SMILES: C1(=O)OC(C)=CC(OC2CCN(C(C3C4=C(NC=3)C=CC=C4)=O)C2)=C1
4-[1-(1H-indole-3-carbonyl)pyrrolidin-3-yl]oxy-6-methylpyran-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6473-7772-2μmol |
4-{[1-(1H-indole-3-carbonyl)pyrrolidin-3-yl]oxy}-6-methyl-2H-pyran-2-one |
1798541-74-8 | 90%+ | 2μl |
$57.0 | 2023-04-25 | |
| Life Chemicals | F6473-7772-5μmol |
4-{[1-(1H-indole-3-carbonyl)pyrrolidin-3-yl]oxy}-6-methyl-2H-pyran-2-one |
1798541-74-8 | 90%+ | 5μl |
$63.0 | 2023-04-25 | |
| Life Chemicals | F6473-7772-10μmol |
4-{[1-(1H-indole-3-carbonyl)pyrrolidin-3-yl]oxy}-6-methyl-2H-pyran-2-one |
1798541-74-8 | 90%+ | 10μl |
$69.0 | 2023-04-25 | |
| Life Chemicals | F6473-7772-20μmol |
4-{[1-(1H-indole-3-carbonyl)pyrrolidin-3-yl]oxy}-6-methyl-2H-pyran-2-one |
1798541-74-8 | 90%+ | 20μl |
$79.0 | 2023-04-25 | |
| Life Chemicals | F6473-7772-1mg |
4-{[1-(1H-indole-3-carbonyl)pyrrolidin-3-yl]oxy}-6-methyl-2H-pyran-2-one |
1798541-74-8 | 90%+ | 1mg |
$54.0 | 2023-04-25 | |
| Life Chemicals | F6473-7772-2mg |
4-{[1-(1H-indole-3-carbonyl)pyrrolidin-3-yl]oxy}-6-methyl-2H-pyran-2-one |
1798541-74-8 | 90%+ | 2mg |
$59.0 | 2023-04-25 | |
| Life Chemicals | F6473-7772-3mg |
4-{[1-(1H-indole-3-carbonyl)pyrrolidin-3-yl]oxy}-6-methyl-2H-pyran-2-one |
1798541-74-8 | 90%+ | 3mg |
$63.0 | 2023-04-25 | |
| Life Chemicals | F6473-7772-4mg |
4-{[1-(1H-indole-3-carbonyl)pyrrolidin-3-yl]oxy}-6-methyl-2H-pyran-2-one |
1798541-74-8 | 90%+ | 4mg |
$66.0 | 2023-04-25 | |
| Life Chemicals | F6473-7772-5mg |
4-{[1-(1H-indole-3-carbonyl)pyrrolidin-3-yl]oxy}-6-methyl-2H-pyran-2-one |
1798541-74-8 | 90%+ | 5mg |
$69.0 | 2023-04-25 | |
| Life Chemicals | F6473-7772-10mg |
4-{[1-(1H-indole-3-carbonyl)pyrrolidin-3-yl]oxy}-6-methyl-2H-pyran-2-one |
1798541-74-8 | 90%+ | 10mg |
$79.0 | 2023-04-25 |
4-[1-(1H-indole-3-carbonyl)pyrrolidin-3-yl]oxy-6-methylpyran-2-one Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxamides and derivatives
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxamides and derivatives
Additional information on 4-[1-(1H-indole-3-carbonyl)pyrrolidin-3-yl]oxy-6-methylpyran-2-one
Introducing 4-[1-(1H-indole-3-carbonyl)pyrrolidin-3-yl]oxy-6-methylpyran-2-one (CAS No. 1798541-74-8): A Promising Compound in Modern Medicinal Chemistry
4-[1-(1H-indole-3-carbonyl)pyrrolidin-3-yl]oxy-6-methylpyran-2-one, identified by its CAS number 1798541-74-8, represents a fascinating compound in the realm of medicinal chemistry. This molecule, featuring a complex structure with an indole core and a pyrrolidine moiety, has garnered significant attention due to its potential pharmacological properties. The structural design of this compound suggests a multifaceted interaction with biological targets, making it a valuable candidate for further exploration in drug discovery and development.
The compound's structure is characterized by a 6-methylpyran-2-one backbone, which is a common scaffold in various bioactive molecules. This particular arrangement of atoms not only contributes to the molecule's stability but also provides multiple sites for functionalization, enabling the design of derivatives with enhanced pharmacological profiles. The presence of an indole-3-carbonyl group attached to a pyrrolidin-3-yl moiety further enriches its structural complexity, potentially influencing its binding affinity and selectivity towards biological targets.
Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 4-[1-(1H-indole-3-carbonyl)pyrrolidin-3-yl]oxy-6-methylpyran-2-one and biological systems. These studies have highlighted the compound's ability to engage with various receptors and enzymes, suggesting its potential as an inhibitor or modulator in therapeutic contexts. For instance, the indole ring is known to interact with aromatic hydrophobic pockets in proteins, while the pyrrolidine group can form hydrogen bonds with polar residues, enhancing binding specificity.
The pharmaceutical industry has been increasingly interested in molecules that combine structural diversity with functional versatility. 4-[1-(1H-indole-3-carbonyl)pyrrolidin-3-yl]oxy-6-methylpyran-2-one fits well within this paradigm, offering a unique combination of features that make it attractive for medicinal chemistry applications. Its indole core is reminiscent of many well-known bioactive compounds, such as serotonergic agents and antitumor agents, while the pyrrolidine moiety is often found in compounds with central nervous system (CNS) effects.
In vitro studies have begun to unravel the pharmacological potential of this compound. Initial experiments suggest that it may exhibit inhibitory activity against certain enzymes and receptors relevant to various diseases. For example, the indole moiety could interact with serotonin receptors, potentially leading to applications in treating neurological disorders. Additionally, the pyrrolidine group might engage with enzymes involved in metabolic pathways, making it a candidate for therapeutic intervention in conditions such as diabetes or obesity.
The synthesis of 4-[1-(1H-indole-3-carbonyl)pyrrolidin-3-yl]oxy-6-methylpyran-2-one presents both challenges and opportunities for chemists. The complex connectivity of its structure requires precise synthetic strategies to ensure high yield and purity. However, recent developments in synthetic methodologies have made it possible to construct such molecules more efficiently than ever before. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have been particularly useful in building the intricate framework of this compound.
The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use as an intermediate in the synthesis of more complex bioactive molecules. Furthermore, its ability to interact with multiple biological targets suggests that it could be used in combination therapies, where multiple drugs are administered simultaneously to achieve synergistic effects.
As research continues to uncover new insights into the pharmacological properties of 4-[1-(1H-indole-3-carbonyl)pyrrolidin-3-yl]oxy-6-methylpyran-2-one, its potential applications are likely to expand. The integration of computational modeling with experimental validation will be crucial in optimizing its pharmacological profile and developing novel therapeutic strategies. The compound's journey from laboratory discovery to clinical application exemplifies the dynamic interplay between chemistry and medicine, driving advancements in drug discovery and patient care.
In conclusion,4-[1-(1H-indole-3-carbonyl)pyrrolidin-3-yloxy]-6-methylpyran -2-one (CAS No. 1798541 -74 -8) stands as a testament to the ingenuity and innovation inherent in modern medicinal chemistry. Its complex structure and multifaceted interactions with biological systems position it as a promising candidate for further exploration and development. As research progresses, this compound will continue to contribute valuable insights into therapeutic strategies aimed at addressing various human health challenges.
1798541-74-8 (4-[1-(1H-indole-3-carbonyl)pyrrolidin-3-yl]oxy-6-methylpyran-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)